Cas no 2229110-58-9 (2-(2-fluoro-6-nitrophenyl)methylpyrrolidine)

• Product Name: 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine
• CAS No: 2229110-58-9
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6395484
• PubChem ID: 165864181
• Update Time: 2025-11-01

2-(2-fluoro-6-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine
• 2229110-58-9
• 2-[(2-fluoro-6-nitrophenyl)methyl]pyrrolidine
• EN300-1819481

• Inchi： 1S/C11H13FN2O2/c12-10-4-1-5-11(14(15)16)9(10)7-8-3-2-6-13-8/h1,4-5,8,13H,2-3,6-7H2
• InChI Key： QWTNCSKSNMWSJT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1CCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine

Introduction to 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine (CAS No. 2229110-58-9)

2-(2-fluoro-6-nitrophenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229110-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine, particularly the presence of a fluoro-substituted nitrobenzene moiety and a pyrrolidine ring, contribute to its unique chemical properties and biological interactions.

The fluoro and nitro functional groups in the molecular structure play crucial roles in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. The fluoro atom, known for its ability to enhance metabolic stability and binding affinity, is a common feature in many bioactive molecules. In contrast, the nitro group introduces electrophilic characteristics, which can facilitate interactions with biological targets such as enzymes and receptors. These structural elements make 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. Additionally, its structural motif is reminiscent of known pharmacophores in drugs targeting neurological disorders, prompting investigations into its potential neuroprotective properties.

The synthesis of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group into the aromatic ring is a critical step, often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the pyrrolidine ring via a methylene bridge necessitates careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have improved the efficiency and scalability of producing this compound.

In vitro studies have begun to unravel the mechanistic aspects of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine's interactions with biological targets. Initial experiments suggest that the compound may bind to specific protein kinases and transcription factors, modulating signaling pathways associated with cell proliferation and differentiation. The presence of both fluoro and nitro substituents appears to enhance its binding affinity, potentially leading to higher efficacy compared to structurally related compounds without these modifications.

The pharmacokinetic profile of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine is another area of active investigation. Preliminary data indicate that the compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its potential for systemic therapeutic applications. However, further studies are needed to assess its metabolic stability and excretion pathways. Understanding these parameters is essential for optimizing drug delivery formulations and minimizing adverse effects.

Given its promising preclinical findings, 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine is being evaluated in several research programs aimed at developing new therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to conduct more comprehensive studies on its safety and efficacy. These efforts include exploring its potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The role of fluoro-substituted compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, often leading to improved drug-like characteristics such as lipophilicity, solubility, and metabolic stability. In the case of 2-(2-fluoro-6-nitrophenyl)methylpyrrolidine, these attributes make it an attractive scaffold for designing next-generation therapeutics.

As research continues to uncover new applications for this compound, it is expected that additional derivatives will be synthesized and tested. The integration of high-throughput screening technologies with traditional synthetic methods will accelerate the discovery process, enabling faster identification of lead compounds with optimal pharmacological profiles.

In conclusion,2-(2-fluoro-6-nitrophenyl)methylpyrrolidine (CAS No. 2229110-58-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts are likely to yield valuable insights into its therapeutic potential, paving the way for novel treatments across multiple disease areas.